N-(2-chlorophenyl)-2-(propanoylamino)benzamide

• IUPAC Name: N-(2-chlorophenyl)-2-(propanoylamino)benzamide
• InChI: InChI=1S/C16H15ClN2O2/c1-2-15(20)18-13-9-5-3-7-11(13)16(21)19-14-10-6-4-8-12(14)17/h3-10H,2H2,1H3,(H,18,20)(H,19,21)
• InChI Key: KSJNAGYUJXBVQE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC=C1C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

N-(2-chlorophenyl)-2-(propanoylamino)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a chlorophenyl group and a propionylamino group attached to the benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorophenyl)-2-(propanoylamino)benzamide typically involves the reaction of 2-chlorobenzoic acid with propionyl chloride in the presence of a base such as pyridine. The resulting intermediate is then reacted with aniline to form the final product. The reaction conditions often include refluxing the mixture in an appropriate solvent, such as dichloromethane, for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorophenyl)-2-(propanoylamino)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or thiobenzamides.

Scientific Research Applications

N-(2-chlorophenyl)-2-(propanoylamino)benzamide has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-(propanoylamino)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chlorophenyl)-2-(acetylamino)benzamide
• N-(2-chlorophenyl)-2-(butyryl-amino)benzamide
• N-(2-chlorophenyl)-2-(benzoylamino)benzamide

Uniqueness

N-(2-chlorophenyl)-2-(propanoylamino)benzamide is unique due to its specific structural features, such as the propionylamino group, which may confer distinct chemical and biological properties compared to similar compounds